![molecular formula C17H26O B1585292 p-Nonylacetophenone CAS No. 37593-05-8](/img/structure/B1585292.png)
p-Nonylacetophenone
Overview
Description
P-Nonylacetophenone is a chemical compound that is widely used in scientific research for its various applications. It is a yellowish liquid with a pungent odor and is commonly used as a reagent in organic synthesis. The compound is known for its unique properties, which make it an essential component in many laboratory experiments.
Scientific Research Applications
Environmental Impact and Bioaccumulation
p-Nonylacetophenone and its derivatives, such as nonylphenol, a common alkylphenol, have been extensively studied for their environmental impact. Research indicates that these compounds can accumulate in aquatic environments, leading to bioaccumulation in fish, such as the rainbow trout. The presence of nonylphenol in water has been linked to adverse effects on fish liver, including histopathological changes and alterations in enzymatic activity like glutathione-S-transferase (GST) (Uğuz et al., 2003).
Catalytic Applications in Industry
This compound derivatives are used in various industrial applications, especially in catalysis. For instance, hierarchical zeolite Beta has been employed for the acylation of toluene with acetic anhydride to produce p-Methyacetophenone, which is used in flavors and fragrances. This process is more eco-friendly compared to traditional methods involving corrosive acid catalysts (Selvin et al., 2013).
Estrogenic Properties and Health Concerns
The estrogenic properties of nonylphenol, a derivative of this compound, raise concerns about its use in plastics and its potential health impacts. Studies have shown that nonylphenol released from plastic can exhibit estrogenic activity, affecting human cells and potentially leading to health risks (Soto et al., 1991).
Medicinal Chemistry Applications
In medicinal chemistry, derivatives of this compound have been used in the synthesis of various compounds. For example, the synthesis of 2-hydroxy-5-nonylacetophenone oxime from 4-nonylphenol and acetyl chloride demonstrates its utility in producing medically relevant compounds (Wei, 2007).
Photophore Applications in Biological Research
Benzophenone, a closely related compound, serves as a photophore in biological chemistry. Its unique photochemical properties make it useful for mapping protein interactions and bioconjugation, offering significant advantages in various biological and material science applications (Dormán et al., 2016).
Surfactants in the Aquatic Environment
Alkylphenol polyethoxylate surfactants, including derivatives of this compound, are notable for their behavior in sewage treatment and aquatic environments. These compounds can undergo incomplete degradation, leading to the formation of more toxic and biologically resistant metabolites, presenting environmental challenges (Ahel et al., 1994).
properties
IUPAC Name |
1-(4-nonylphenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26O/c1-3-4-5-6-7-8-9-10-16-11-13-17(14-12-16)15(2)18/h11-14H,3-10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWRSUUUQEQAMEV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCC1=CC=C(C=C1)C(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60191029 | |
Record name | p-Nonylacetophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60191029 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
37593-05-8 | |
Record name | 1-(4-Nonylphenyl)ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=37593-05-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | p-Nonylacetophenone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0037593058 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | p-Nonylacetophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60191029 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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